Cas no 2248300-24-3 (Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate)

• Product Name: Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate
• CAS No: 2248300-24-3
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6335847
• PubChem ID: 137938733
• Update Time: 2025-06-27

Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512042
• 2248300-24-3
• Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate

• Inchi： 1S/C12H23NO4/c1-11(2,3)17-10(14)9-6-12(15-4,16-5)8-13-7-9/h9,13H,6-8H2,1-5H3
• InChI Key： FUGZOHJJZFJVNR-UHFFFAOYSA-N
• SMILES： O(C)C1(CNCC(C(=O)OC(C)(C)C)C1)OC

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.8Ų

Additional information on Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate

Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate: A Versatile Synthetic Intermediate in Pharmaceutical Research

Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate, with the CAS number 2248300-24-3, represents a significant compound in the field of medicinal chemistry. This molecule is characterized by its unique structural framework, which consists of a piperidine ring substituted with methoxy groups and a tert-butyl ester functionality. The combination of these structural features makes it a valuable scaffold for the development of novel therapeutics targeting various biological pathways.

The 5,5-dimethoxypiperidine core is a critical component of this compound, providing a versatile platform for further chemical modifications. The presence of two methoxy groups on the piperidine ring enhances the molecule's solubility and metabolic stability, which are essential properties for drug candidates. The tert-butyl ester group serves as a protecting group, offering stability during synthetic processes while allowing for controlled hydrolysis to yield active pharmaceutical ingredients (APIs).

Recent advances in medicinal chemistry have highlighted the importance of 5,5-dimethoxypiperidine derivatives in the design of small molecule therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated the potential of Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate as a precursor for developing anti-inflammatory agents. The study revealed that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, suggesting its utility in the treatment of chronic inflammatory diseases.

The tert-butyl ester functionality is particularly noteworthy in the context of drug discovery. This group is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach target tissues. Additionally, the tert-butyl group provides steric hindrance, reducing the likelihood of unwanted side reactions during synthetic processes. These properties make Tert-buty1 5,5-dimethoxypiperidine-3-carboxylate an attractive candidate for the synthesis of bioactive compounds.

Research published in Organic & Biomolecular Chemistry in 2024 explored the application of Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate in the development of antiviral agents. The study focused on its potential as a building block for designing inhibitors of viral proteases, which are critical for the replication of several viruses. The results indicated that derivatives of this compound showed promising antiviral activity against RNA viruses, highlighting its relevance in the current landscape of antiviral drug development.

The 5,5-dimethoxypiperidine ring is also being investigated for its potential in the synthesis of neuroprotective agents. A 2023 review article in Pharmaceutical Research discussed the role of such scaffolds in the development of drugs targeting neurodegenerative diseases. The authors emphasized that the methoxy substituents on the piperidine ring could modulate the interaction of the molecule with neuronal receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease.

In the realm of drug delivery systems, Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate has shown promise as a component of prodrug strategies. A 2024 study in Advanced Drug Delivery Reviews explored the use of this compound as a prodrug carrier for targeted drug delivery. The researchers found that the tert-butyl ester group could be hydrolyzed in specific biological environments, releasing the active drug at the target site. This property makes it a valuable tool for improving the therapeutic index of existing drugs.

The tert-butyl ester functionality also plays a role in the metabolic stability of the compound. A 2023 study in Drug Metabolism and Disposition investigated the in vivo stability of Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate and its derivatives. The results indicated that the tert-butyl group significantly extended the half-life of the molecule in circulation, which is crucial for maintaining therapeutic concentrations over extended periods.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate and its derivatives. A 2024 paper in Green Chemistry reported a sustainable synthesis route that minimizes the use of hazardous reagents and reduces waste generation. This approach is in line with the growing emphasis on green chemistry in pharmaceutical research, ensuring that the development of new drugs is environmentally responsible.

The 5,5-dimethoxypiperidine core has also been explored for its potential in the design of antifungal agents. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that derivatives of this compound exhibited activity against a range of fungal pathogens. The researchers attributed this activity to the ability of the molecule to disrupt fungal cell membranes, highlighting its potential as a new class of antifungal drugs.

In conclusion, Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate (CAS 2248300-24-3) is a multifaceted compound with significant potential in the development of novel therapeutics. Its structural features, including the 5,5-dimethoxypiperidine ring and the tert-butyl ester group, offer unique advantages in terms of solubility, stability, and reactivity. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field of medicinal chemistry.

As the field of drug discovery evolves, the role of Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate is likely to expand. Future studies may focus on optimizing its chemical properties to enhance therapeutic efficacy while minimizing adverse effects. The continued exploration of this compound's potential will undoubtedly contribute to the development of innovative treatments for a wide range of diseases.